4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 4-(cyclopropanecarbonylamino)-N-ethyl-N-phenylbenzamide
• InChI: InChI=1S/C19H20N2O2/c1-2-21(17-6-4-3-5-7-17)19(23)15-10-12-16(13-11-15)20-18(22)14-8-9-14/h3-7,10-14H,2,8-9H2,1H3,(H,20,22)
• InChI Key: LSOOCZUTQBCYRM-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3CC3

Description

4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide, also known as CX-4945, is a small molecule inhibitor that targets protein kinase CK2. CK2 is a serine/threonine kinase that plays a crucial role in cell proliferation, survival, and differentiation. CX-4945 has been extensively studied for its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide targets protein kinase CK2, which is involved in various cellular processes, including cell proliferation, survival, and differentiation. CK2 is overexpressed in many cancers, making it an attractive target for cancer therapy. 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide inhibits CK2 by binding to the ATP-binding site of the kinase, thereby preventing its activity. This leads to the inhibition of downstream signaling pathways that are involved in cell proliferation and survival.
Biochemical and Physiological Effects
4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide has been shown to have various biochemical and physiological effects. In cancer cells, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide inhibits cell proliferation and induces apoptosis. 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide also inhibits angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to cancer cells. In addition, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for cancer recurrence and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide is its specificity for CK2. This makes it a valuable tool for studying the role of CK2 in various cellular processes. However, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide has some limitations for lab experiments. First, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide has low solubility in water, which can make it difficult to work with. Second, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide research. First, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide could be further developed as a cancer therapy. Clinical trials have shown promising results in patients with advanced solid tumors, and further studies are needed to determine its efficacy in other types of cancer. Second, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide could be studied for its potential use in the treatment of neurodegenerative diseases. Preclinical studies have shown that 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide can reduce the accumulation of toxic proteins in the brain, which are thought to be responsible for these diseases. Third, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide could be used as a tool for studying the role of CK2 in various cellular processes, including cell proliferation, survival, and differentiation. This could lead to a better understanding of the underlying mechanisms of these processes and the development of new therapies.

Synthesis Methods

4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide can be synthesized through a multistep process that involves the reaction of 4-aminobenzonitrile with ethyl cyanoacetate, followed by the reduction of the resulting nitrile to the corresponding amine. The amine is then acylated with cyclopropylcarbonyl chloride to give 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide. The overall yield of this synthesis method is around 20%.

Scientific Research Applications

4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide has been extensively studied for its potential therapeutic applications in cancer and other diseases. In preclinical studies, 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide has shown promising results in inhibiting the growth of various cancer cell lines, including breast, prostate, and pancreatic cancer. 4-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Huntington's disease.